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Cat. No.: B118331 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the pharmacokinetic profile of

toltrazuril sulfoxide (ponazuril) in swine, a critical metabolite of the anticoccidial drug

toltrazuril. The following sections detail the metabolic pathway, experimental protocols for

pharmacokinetic studies, and key pharmacokinetic parameters derived from scientific literature.

Introduction
Toltrazuril is a triazine-based antiprotozoal agent widely used for the control of coccidiosis in

swine, particularly against Cystoisospora suis. Following oral administration, toltrazuril is

metabolized into two primary active metabolites: toltrazuril sulfoxide (TZR-SO, also known as

ponazuril) and toltrazuril sulfone (TZR-SO2).[1][2] Understanding the pharmacokinetics of

toltrazuril sulfoxide is crucial for optimizing dosage regimens and ensuring therapeutic

efficacy. Toltrazuril absorbed from the gut is rapidly converted to the short-lived toltrazuril
sulfoxide, which is then metabolized to the more persistent toltrazuril sulfone.[1][2][3] Both

metabolites, particularly toltrazuril sulfone, exhibit anticoccidial activity and have long terminal

half-lives, contributing to the sustained therapeutic effect of the parent drug.[1][4]
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The metabolic conversion of toltrazuril in swine follows a sequential oxidation process. The

parent compound, toltrazuril, is first oxidized to toltrazuril sulfoxide, which is an intermediate

metabolite.[1][2] Subsequently, toltrazuril sulfoxide is further oxidized to form toltrazuril

sulfone, the major and most persistent metabolite found in plasma and tissues.[1][5]
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Metabolic pathway of toltrazuril in swine.

Experimental Protocols for Pharmacokinetic Studies
The following protocols are synthesized from methodologies described in peer-reviewed

studies.[2][6][7][8] These provide a framework for conducting pharmacokinetic evaluations of

toltrazuril and its metabolites in swine.

Animal Model and Housing
Animals: Healthy male piglets are typically used for these studies.[2] Age can range from 10-

14 days for suckling piglets to older pigs depending on the study's objective.[6]

Housing: Animals should be housed in individual metabolic cages to allow for the separate

collection of urine and feces if excretion studies are part of the protocol.[6] Standard

environmental conditions for swine should be maintained.

Drug Administration
Formulation: Toltrazuril is commonly administered as a 5% oral suspension.[5]

Dosage: Single oral doses typically range from 10 mg/kg to 20 mg/kg body weight.[2][5]

Administration: The drug is administered orally (per os, p.o.).[2]
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Blood Sampling: Blood samples are collected via venipuncture (e.g., from the jugular vein)

into heparinized tubes at predetermined time points.[9]

Sampling Schedule: A typical sampling schedule might include pre-dose (0 hours) and

multiple post-dose time points, such as 0.5, 1, 2, 4, 6, 8, 12, 15, 24, 48, 72 hours, and

continuing for several days to capture the long elimination phase of the metabolites.[2][5][9]

Plasma Preparation: Blood samples are centrifuged (e.g., at 2500 × g for 10 minutes at 4°C)

to separate the plasma, which is then stored at -70°C until analysis.[8][9]

Analytical Method: High-Performance Liquid
Chromatography (HPLC)

Principle: The concentrations of toltrazuril and its metabolites in plasma are quantified using

a validated HPLC method, often with UV or fluorescence detection.[6][8]

Sample Preparation: Plasma samples typically undergo a liquid-liquid or solid-phase

extraction to isolate the analytes from plasma proteins. For example, ethyl acetate can be

used for extraction.[9]

Chromatographic Conditions (Example):

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).[10]

Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., 5 mM ammonium

acetate with 1% acetic acid) and an organic solvent (e.g., acetonitrile).[8]

Flow Rate: Approximately 1.0 mL/min.[8]

Detection: UV detector set at a specific wavelength (e.g., 248 nm).[8]

Quantification: The concentration of each analyte is determined by comparing its peak area

to that of a standard curve prepared with known concentrations of the reference standards.

[9] The limit of quantification (LOQ) for toltrazuril and its metabolites in plasma is typically

around 0.1 µg/mL.[8]
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General workflow for a pharmacokinetic study.
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Pharmacokinetic Data
The following tables summarize the key pharmacokinetic parameters for toltrazuril sulfoxide
in swine following a single oral administration of toltrazuril.

Table 1: Pharmacokinetic Parameters of Toltrazuril Sulfoxide after a Single Oral

Administration of Toltrazuril to Male Pigs

Dose of Toltrazuril Cmax (µg/mL) Tmax (hours) t½ (hours)

10 mg/kg Not Reported Not Reported 51.9

20 mg/kg Not Reported Not Reported 53.2

Data sourced from Lim et al. (2010)[2]

Table 2: Plasma Concentrations of Toltrazuril Sulfoxide after a Single 20 mg/kg Oral Dose of

Toltrazuril in Pigs

Time Post-Dose Mean Concentration (µg/kg)

12 hours (0.5 day) 981

2 to 3 days ~3200 (plateau)

6 days 2185

14 days 443

Data sourced from the European Medicines Agency (EMA) Summary Report (1999)[5]

Note: Direct comparison between studies should be made with caution due to potential

differences in experimental design, animal age and breed, and analytical methodologies. The

EMA report provides mean concentrations at specific time points rather than calculated Cmax

and Tmax values, indicating a plateau in concentration between 2 and 3 days post-

administration.[5] The half-life of toltrazuril sulfoxide is noted to be approximately 2.8 days

(67.2 hours) in the EMA report.[5]
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Conclusion
The pharmacokinetic profile of toltrazuril sulfoxide in swine is characterized by its formation

as a transient metabolite following the oral administration of toltrazuril.[1] It is subsequently

converted to the longer-lasting toltrazuril sulfone. The persistence of these metabolites in the

plasma contributes significantly to the overall and prolonged efficacy of toltrazuril against

coccidiosis in pigs.[2] The data and protocols presented here serve as a valuable resource for

designing and interpreting pharmacokinetic and pharmacodynamic studies of toltrazuril and its

metabolites in swine.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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